Cas no 1554481-88-7 (1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine)

• Product Name: 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine
• CAS No: 1554481-88-7
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5296188
• Update Time: 2026-03-10

1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-ethanamine, α-methyl-
• 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine

• Inchi： 1S/C9H12N4/c1-7(10)2-8-3-9-4-11-6-12-13(9)5-8/h3-7H,2,10H2,1H3
• InChI Key： BAFZVEHEXMUQBA-UHFFFAOYSA-N
• SMILES： C(C1=CN2N=CN=CC2=C1)C(N)C

Additional information on 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine

Introduction to 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine (CAS No. 1554481-88-7)

1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine, identified by the CAS number 1554481-88-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a fused tricyclic system consisting of a pyrrole ring linked to a triazine core, making it a versatile scaffold for the development of novel bioactive molecules. The structural motif is particularly noteworthy due to its potential to interact with biological targets in unique ways, which has garnered attention from researchers exploring innovative therapeutic strategies.

The pyrrolo[2,1-f][1,2,4]triazin scaffold is a relatively understudied structural motif compared to more conventional heterocycles such as benzothiophenes or indole derivatives. However, its unique electronic and steric properties make it an attractive candidate for drug discovery. The triazine ring introduces multiple nitrogen atoms, which can serve as hydrogen bond donors or acceptors, facilitating interactions with biological macromolecules. Additionally, the pyrrole moiety contributes to the compound's aromatic character and can participate in π-stacking interactions, further enhancing its binding affinity.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their large surface areas and lack of well-defined binding pockets. The 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine scaffold offers a promising platform for designing PPI modulators. Its rigid tricyclic structure can mimic natural ligands or disrupt aberrant interactions by occupying specific binding sites on target proteins. This has been particularly explored in the context of oncology and inflammatory diseases, where dysregulated PPIs play a critical role in disease pathogenesis.

One of the most compelling aspects of this compound is its potential for further derivatization. The presence of an amine group at the propyl chain provides a handle for chemical modifications such as coupling with carboxylic acids via amide bond formation or reacting with aldehydes/ketones to form imines or Schiff bases. These modifications can be tailored to optimize solubility, metabolic stability, and target specificity. For instance, incorporating fluorine atoms into the structure could enhance binding affinity and metabolic resistance, while appending polar functional groups might improve cell permeability.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this type of compound. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify potential hits that interact with target proteins of interest. The pyrrolo[2,1-f][1,2,4]triazin core has been found to exhibit promising binding affinities with various protein targets, including kinases and transcription factors implicated in cancer and autoimmune diseases. These findings have spurred further experimental validation through enzyme inhibition assays and cellular-based assays.

The synthesis of 1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic system requires multi-step reactions involving cyclization and functional group transformations. However, modern synthetic methodologies have made significant strides in simplifying these processes. For example, transition-metal-catalyzed cross-coupling reactions can be employed to construct the pyrrole-triazine linkage efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization at the desired positions on the tricyclic core.

In conclusion,1-{pyrrolo[2,1-f][1,2,4]triazin-6-yl}propan-2-amine (CAS No. 1554481-88-7) represents a structurally unique and biologically relevant compound with significant potential in drug discovery. Its ability to modulate protein-protein interactions makes it a valuable scaffold for developing novel therapeutics against various diseases. As research in this area continues to evolve,pyrrolo[2,1-f][1,2,4]triazin derivatives are likely to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.